4-Methylbenzenesulfonate;(2-oxo-2-phenylmethoxyethyl)azanium
4-Methylbenzenesulfonate;(2-oxo-2-phenylmethoxyethyl)azanium
Brand Name:
Vulcanchem
CAS No.:
114342-15-3
VCID:
VC0056564
InChI:
InChI=1S/C9H11NO2.C7H8O3S/c10-6-9(11)12-7-8-4-2-1-3-5-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-5H,6-7,10H2;2-5H,1H3,(H,8,9,10)
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC(=O)CN
Molecular Formula:
C16H19NO5S
Molecular Weight:
337.4 g/mol
4-Methylbenzenesulfonate;(2-oxo-2-phenylmethoxyethyl)azanium
CAS No.: 114342-15-3
Main Products
VCID: VC0056564
Molecular Formula: C16H19NO5S
Molecular Weight: 337.4 g/mol
| CAS No. | 114342-15-3 |
|---|---|
| Product Name | 4-Methylbenzenesulfonate;(2-oxo-2-phenylmethoxyethyl)azanium |
| Molecular Formula | C16H19NO5S |
| Molecular Weight | 337.4 g/mol |
| IUPAC Name | benzyl 2-aminoacetate;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C9H11NO2.C7H8O3S/c10-6-9(11)12-7-8-4-2-1-3-5-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-5H,6-7,10H2;2-5H,1H3,(H,8,9,10) |
| Standard InChIKey | WJKJXKRHMUXQSL-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC(=O)CN |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)[O-].C1=CC=C(C=C1)COC(=O)C[NH3+] |
| PubChem Compound | 6451311 |
| Last Modified | Nov 11 2021 |
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